Cas no 89441-46-3 (rac-(1R,3R)-3-(4-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(4-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 89441-46-3
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• CID: 600646
• PubChem ID: 11379105
• Update Time: 2025-04-19

rac-(1R,3R)-3-(4-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 3-(4-chlorophenyl)-2,2-dimethyl-, trans-
• rac-(1R,3R)-3-(4-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• SCHEMBL10743254
• EN300-1986855
• 89441-46-3

• Inchi： 1S/C12H13ClO2/c1-12(2)9(10(12)11(14)15)7-3-5-8(13)6-4-7/h3-6,9-10H,1-2H3,(H,14,15)/t9-,10+/m1/s1
• InChI Key： OBVYXIRXSIFHIL-ZJUUUORDSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 224.0604073g/mol
• Monoisotopic Mass: 224.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų